OICR-9429

• CAS No.: 1801787-56-3
• Product Name: OICR-9429
• Molecular Formula: C29H32F3N5O3
• Molecular Weight: 555.6022
• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-5-[3-(morpholin-4-ylmethyl)phenyl]phenyl]-6-oxo-4-(trifluoromethyl)-1H-pyridine-3-carboxamide
• Standard InChI: InChI=1S/C29H32F3N5O3/c1-35-7-9-37(10-8-35)26-6-5-22(21-4-2-3-20(15-21)19-36-11-13-40-14-12-36)16-25(26)34-28(39)23-18-33-27(38)17-24(23)29(30,31)32/h2-6,15-18H,7-14,19H2,1H3,(H,33,38)(H,34,39)
• Standard InChIKey: DJOVLOYCGXNVPI-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)C3=CC=CC(=C3)CN4CCOCC4)NC(=O)C5=CNC(=O)C=C5C(F)(F)F
• Appearance: Solid powder
• Description: OICR-9429 is a potent and selective chemical probe suitable to help dissect the biological role of WDR5 (Kdisp < 100 nM). OICR-9429 selectively inhibited proliferation and induced differentiation in p30-expressing human AML cells. OICR-9429 disrupts the interaction of Wdr5 with MLL in cells, thereby selectively triggering a differentiation program in p30-expressing leukemia cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: OICR-9429; OICR 9429; OICR9429.
• Reference: 1: Getlik M, Smil D, Zepeda-Velázquez C, Bolshan Y, Poda G, Wu H, Dong A,; 2: Grebien F, Vedadi M, Getlik M, Giambruno R, Grover A, Avellino R, Skucha A,
• PubChem Compound: 91623360
• Last Modified: Nov 11 2021